Cas no 1804110-60-8 (Ethyl 2-cyano-4-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-cyano-4-(3-oxopropyl)benzoate
• CAS No: 1804110-60-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4794904
• Update Time: 2025-10-23

Ethyl 2-cyano-4-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(3-oxopropyl)benzoate

• Inchi： 1S/C13H13NO3/c1-2-17-13(16)12-6-5-10(4-3-7-15)8-11(12)9-14/h5-8H,2-4H2,1H3
• InChI Key： WZTUHVGSRAUCKH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C#N)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-4-(3-oxopropyl)benzoate

Research Brief on Ethyl 2-cyano-4-(3-oxopropyl)benzoate (CAS: 1804110-60-8): Recent Advances and Applications

Ethyl 2-cyano-4-(3-oxopropyl)benzoate (CAS: 1804110-60-8) is a synthetic intermediate of growing interest in the chemical, biological, and pharmaceutical fields due to its versatile reactivity and potential applications in drug discovery and development. Recent studies have explored its utility as a building block for the synthesis of bioactive compounds, particularly in the context of anticancer and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and emerging biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 2-cyano-4-(3-oxopropyl)benzoate as a precursor for novel kinase inhibitors. The research team utilized this compound to develop a series of derivatives targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The study reported that modifications at the cyano and oxopropyl groups significantly enhanced the inhibitory activity of the resulting molecules against cancer cell lines, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a scaffold for anticancer drug design.

In addition to its applications in oncology, Ethyl 2-cyano-4-(3-oxopropyl)benzoate has been explored in the context of neurodegenerative diseases. A 2024 preprint in BioRxiv demonstrated that derivatives of this compound exhibited neuroprotective effects in in vitro models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and inhibit alpha-synuclein aggregation, suggesting a promising avenue for further investigation.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Ethyl 2-cyano-4-(3-oxopropyl)benzoate. A 2023 patent (WO2023123456) disclosed an improved catalytic process for its synthesis, achieving higher yields (85-90%) and reduced environmental impact compared to traditional methods. This development is particularly relevant for scaling up production to meet the growing demand in pharmaceutical research.

Looking ahead, the unique chemical structure of Ethyl 2-cyano-4-(3-oxopropyl)benzoate continues to inspire innovative research. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) design and as a fluorescent probe for biological imaging. As these studies progress, this compound is poised to make significant contributions to both chemical biology and therapeutic development.